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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,2-dibromobutane (CAS Number:

533-98-2), a versatile dihaloalkane intermediate with significant applications in organic

synthesis. This document details its physicochemical properties, spectroscopic profile, and key

chemical reactions. Furthermore, it offers detailed experimental protocols for its synthesis and

common transformations, including nucleophilic substitution, elimination, and Grignard

reactions. Safety and handling information are also included to ensure its proper use in a

laboratory setting. The guide is intended to be a valuable resource for researchers and

professionals in chemistry and drug development.

Chemical and Physical Properties
1,2-Dibromobutane is a colorless to pale yellow liquid.[1] Its key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C4H8Br2 [2][3][4]

Molecular Weight 215.91 g/mol [2][5]

CAS Number 533-98-2 [2][5]

Appearance
Colorless to slightly pale-

yellow liquid
[1]

Boiling Point 166 °C [3][4]

59-60 °C at 20 mmHg [5][6]

Melting Point -65.4 °C [2][4]

Density 1.789 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.5141 [5]

Solubility
Insoluble in water; miscible

with alcohol and ether.[5][7]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Spectroscopic Data
The structural identification of 1,2-dibromobutane is supported by various spectroscopic

techniques.
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Technique Data Summary

¹H NMR
Spectra available in databases such as

ChemicalBook.[8]

¹³C NMR
Spectra available in databases such as

SpectraBase.[9]

IR Spectroscopy
Infrared spectra are available in the NIST

Chemistry WebBook[10] and SpectraBase[9].

Mass Spectrometry
Mass spectral data can be found in databases

like SpectraBase.[9]

Synthesis of 1,2-Dibromobutane
From But-1-ene
A common and direct method for the synthesis of 1,2-dibromobutane is the electrophilic

addition of bromine to but-1-ene.

But-1-ene + Br₂ 1,2-Dibromobutane

Click to download full resolution via product page

Synthesis of 1,2-dibromobutane from but-1-ene.

Experimental Protocol:

Reaction Setup: In a fume hood, dissolve but-1-ene (1 equivalent) in a suitable inert solvent

such as dichloromethane or carbon tetrachloride in a round-bottom flask equipped with a

magnetic stirrer and a dropping funnel. Cool the flask in an ice bath.

Addition of Bromine: Slowly add a solution of bromine (1 equivalent) in the same solvent to

the stirred solution of but-1-ene from the dropping funnel. The characteristic red-brown color

of bromine should disappear as it reacts.
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Reaction Monitoring: Monitor the reaction by observing the disappearance of the bromine

color.

Work-up: Once the reaction is complete, wash the organic layer with a saturated aqueous

solution of sodium thiosulfate to remove any unreacted bromine, followed by washing with

water and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure to yield crude 1,2-dibromobutane. Further purification can

be achieved by distillation.

From Acetylene
A multi-step synthesis starting from acetylene can also be employed to produce 1,2-
dibromobutane.[11]

Acetylene

But-1-yne

1. NaNH₂, liq. NH₃

2. CH₃CH₂Br

But-1-ene

Na, liq. NH₃

1,2-Dibromobutane

Br₂, CCl₄

Click to download full resolution via product page

Multi-step synthesis of 1,2-dibromobutane from acetylene.
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Experimental Protocol:

Formation of But-1-yne: In a three-necked flask equipped with a condenser and a dropping

funnel, prepare a solution of sodium amide in liquid ammonia. Bubble acetylene gas through

the solution to form sodium acetylide. Then, slowly add bromoethane to the reaction mixture

to yield but-1-yne.

Reduction to But-1-ene: Dissolve the obtained but-1-yne in liquid ammonia and add sodium

metal in small portions until a persistent blue color is observed, indicating the complete

reduction to but-1-ene.

Bromination to 1,2-Dibromobutane: Isolate the but-1-ene and perform bromination as

described in section 3.1.

Key Chemical Reactions
1,2-Dibromobutane is a versatile reagent in organic synthesis, primarily undergoing

nucleophilic substitution and elimination reactions.[12]

Nucleophilic Substitution
The bromine atoms in 1,2-dibromobutane can be displaced by a variety of nucleophiles to

introduce different functional groups.

1,2-Dibromobutane + Nu⁻ Substituted Product

Click to download full resolution via product page

General scheme for nucleophilic substitution on 1,2-dibromobutane.

Experimental Protocol (Example with Sodium Azide):

Reaction Setup: In a round-bottom flask, dissolve 1,2-dibromobutane (1 equivalent) in a

polar aprotic solvent such as dimethylformamide (DMF).

Addition of Nucleophile: Add sodium azide (2.2 equivalents) to the solution and heat the

mixture with stirring.
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Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

water. Extract the product with a suitable organic solvent like diethyl ether.

Purification: Wash the combined organic extracts with water and brine, dry over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be

purified by column chromatography.

Elimination Reactions
Treatment of 1,2-dibromobutane with a strong base typically leads to elimination reactions,

forming alkenes. The use of excess strong base can lead to the formation of alkynes. For

instance, reaction with excess sodium amide can produce 1-bromo-1-butene.[13]

1,2-Dibromobutane + Strong Base Butene/Butyne derivatives

Click to download full resolution via product page

Elimination reaction of 1,2-dibromobutane.

Experimental Protocol (Example with Potassium Hydroxide):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 1,2-
dibromobutane (1 equivalent) in ethanol.

Addition of Base: Add a concentrated solution of potassium hydroxide in ethanol to the flask.

Reaction: Heat the mixture to reflux and stir for several hours.

Work-up: After cooling, pour the reaction mixture into water and extract the product with a

low-boiling organic solvent (e.g., pentane).

Purification: Wash the organic extract with water, dry over a suitable drying agent, and

carefully remove the solvent. The product distribution can be analyzed by gas

chromatography.
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Grignard Reaction
The bromine atoms in 1,2-dibromobutane can react with magnesium to form Grignard

reagents, which are powerful nucleophiles for carbon-carbon bond formation.[12] However, the

presence of two bromine atoms can lead to intramolecular reactions. Reaction with zinc can

lead to 1-butene.[14]

1,2-Dibromobutane

Grignard Reagent Intermediate

Mg, dry ether

Further Products

Intramolecular reaction or
reaction with electrophile

Click to download full resolution via product page

Formation of a Grignard reagent from 1,2-dibromobutane.

Experimental Protocol:

Reaction Setup: All glassware must be rigorously dried. In a flame-dried, three-necked flask

equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium

turnings.

Initiation: Add a small crystal of iodine to activate the magnesium. Add a small amount of a

solution of 1,2-dibromobutane in anhydrous diethyl ether from the dropping funnel. The

reaction may need to be initiated by gentle warming.

Addition: Once the reaction starts (indicated by bubbling and a cloudy appearance), add the

remaining 1,2-dibromobutane solution dropwise at a rate that maintains a gentle reflux.
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Reaction Completion: After the addition is complete, continue to stir the mixture until the

magnesium is consumed. The resulting Grignard reagent solution should be used

immediately in subsequent reactions.

Applications in Drug Development and Organic
Synthesis
1,2-Dibromobutane serves as a valuable building block in the synthesis of a variety of organic

molecules.[12] Its difunctional nature allows for the construction of cyclic compounds and the

introduction of two functional groups. In the pharmaceutical industry, it can be used as an

intermediate in the synthesis of more complex molecules, including active pharmaceutical

ingredients (APIs).[7][15] For instance, it is used in the production of some anti-cancer drugs,

sedatives, and muscle relaxants.[7] It also finds application in the agrochemical industry for the

synthesis of insecticides and herbicides.[7]

Safety and Handling
1,2-Dibromobutane is a hazardous chemical and should be handled with appropriate safety

precautions.

Hazard Description

Health Hazards

Harmful if swallowed, in contact with skin, or if

inhaled.[1] Causes skin and serious eye

irritation.[1] May cause respiratory irritation.[16]

Flammability Combustible liquid.[16]

Incompatibilities Strong oxidizing agents and strong bases.[17]

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, eye protection,

and a face shield.[17] Use in a well-ventilated

area or with a suitable respirator.[16]

Storage
Store in a cool, dry, and well-ventilated place

away from incompatible materials.[16]

Disposal
Dispose of as hazardous waste in accordance

with local, state, and federal regulations.
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Conclusion
1,2-Dibromobutane is a versatile and reactive chemical intermediate with significant utility in

organic synthesis. Its ability to undergo a range of chemical transformations makes it a

valuable tool for the construction of complex molecules in various fields, including drug

discovery and materials science. Proper understanding of its properties, reaction protocols, and

safety measures is essential for its effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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